3-(2-ethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-(2-ethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H18N2O2S/c1-3-25-20-7-5-4-6-16(20)12-17(13-22)21-23-19(14-26-21)15-8-10-18(24-2)11-9-15/h4-12,14H,3H2,1-2H3/b17-12+
• InChI Key: ILEDFRVFGHZZOQ-SFQUDFHCSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)OC
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

3-(2-ethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known by the name EMTAC, and it is a member of the acrylonitrile family of compounds.

Mechanism of Action

The mechanism of action of EMTAC is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
EMTAC has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, neuroprotective effects, antioxidant and anti-inflammatory properties, and the ability to modulate the immune system. It has also been shown to have low toxicity, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMTAC in lab experiments is its low toxicity, which makes it a safer alternative to other compounds that may have harmful side effects. However, one of the limitations of using EMTAC is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on EMTAC. One area of interest is in the development of new cancer treatments that incorporate EMTAC as a key component. Another area of interest is in the study of EMTAC's neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, there is a need for further research into the mechanisms of action of EMTAC and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of EMTAC involves the reaction of 2-ethoxyphenylboronic acid and 4-(4-methoxyphenyl)-2-aminothiazole in the presence of palladium catalyst and copper iodide. The reaction is carried out in dimethylformamide (DMF) and heated to 100°C for 24 hours. The resulting product is then purified using column chromatography to obtain pure EMTAC.

Scientific Research Applications

EMTAC has been extensively studied for its potential applications in various fields of scientific research. One such application is in the field of cancer research, where EMTAC has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in the treatment of Alzheimer's disease, where it has been shown to have neuroprotective effects.